Cas no 28894-74-8 (2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol)

2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol structure
28894-74-8 structure
Product Name:2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol
CAS No:28894-74-8
MF:C20H32O6
MW:368.464487075806
CID:272650
Update Time:2024-02-29

2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol Chemical and Physical Properties

Names and Identifiers

    • Grayanotoxane-5,6,7,10,16-pentol,2,3-epoxy-, (2b,3b,6b,7a)- (9CI)
    • CID 101306856
    • (2R,8aR,12R)-1,1,4β,12-Tetramethyl-1,2,3,3aα,4,4aβ,5,6,7,8,9,10-dodecahydro-10aH-2β,3β-epoxy-7β,8aβ-ethanobenzo[f]azulene-4,9α,10β,10aβ,12-pentol
    • 2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol
    • 2β,3β-Epoxygrayanotoxane-5,6β,7α,10,16-pentol
    • Lyoniol B
    • Grayanotoxane-5,6,7,10,16-pentol, 2,3-epoxy-, (2β,3β,6β,7α)- (9CI)
    • Inchi: 1S/C20H32O6/c1-16(2)15-11(26-15)12-18(4,24)10-6-5-9-7-19(10,8-17(9,3)23)13(21)14(22)20(12,16)25/h9-15,21-25H,5-8H2,1-4H3/t9-,10+,11+,12+,13-,14-,15+,17-,18-,19-,20+/m1/s1
    • InChI Key: PEPXNJLMNKYXFN-PABWHZAUSA-N
    • SMILES: O1[C@@H]2C(C)(C)[C@]3([C@@H]([C@H]([C@]45C[C@](C)([C@H](CC[C@H]4[C@](C)([C@@H]3[C@H]12)O)C5)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 667
  • Topological Polar Surface Area: 114
  • XLogP3: 0.752

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Melting Point: 279-281 °C
  • Boiling Point: 535.8±50.0 °C(Predicted)
  • pka: 13.40±0.70(Predicted)
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